Cas no 2034437-09-5 (N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]furan-2-carboxamide)

• Product Name: N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]furan-2-carboxamide
• CAS No: 2034437-09-5
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 5349553
• Update Time: 2025-06-26

N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)furan-2-carboxamide
• N-(4-pyrazin-2-yloxycyclohexyl)furan-2-carboxamide
• N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]furan-2-carboxamide

• Inchi： 1S/C15H17N3O3/c19-15(13-2-1-9-20-13)18-11-3-5-12(6-4-11)21-14-10-16-7-8-17-14/h1-2,7-12H,3-6H2,(H,18,19)
• InChI Key： QNZIXRVISPWHCT-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CN=1)C1CCC(CC1)NC(C1=CC=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• XLogP3: 1.8
• Topological Polar Surface Area: 77.2

Additional information on N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]furan-2-carboxamide

N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]furan-2-carboxamide: A Comprehensive Overview

N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]furan-2-carboxamide, with the CAS number 2034437-09-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structural features, which include a cyclohexyl group substituted with a pyrazine moiety and a furan carboxamide functional group. The stereochemistry at the 1r and 4r positions of the cyclohexane ring adds to its complexity and potential for diverse applications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this compound, which are crucial for its application in chiral recognition and catalysis. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency of these reactions.

One of the most notable applications of N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]furan-2-carboxamide is in the field of drug discovery. Its ability to act as a ligand for various metal ions makes it a promising candidate for designing coordination complexes with potential pharmacological activities. For instance, studies have shown that this compound can form stable complexes with zinc(II) ions, exhibiting potent anti-inflammatory properties. These findings have opened new avenues for its use in treating inflammatory diseases such as arthritis.

In addition to its biological applications, this compound has also been explored for its electronic properties. The conjugated system formed by the pyrazine and furan groups imparts unique optical and electronic characteristics to the molecule. Recent research has demonstrated that thin films of this compound can be used as semiconducting layers in organic field-effect transistors (OFETs). The high carrier mobility observed in these devices suggests its potential for applications in flexible electronics and optoelectronic devices.

The environmental impact of synthesizing N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]furan-2-carboxamide has also been a topic of interest. Green chemistry approaches, such as using biodegradable solvents and minimizing waste generation, have been implemented to reduce the ecological footprint of its production. These efforts align with the growing demand for sustainable chemical processes in the modern era.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the presence of electron-withdrawing groups on the pyrazine ring enhances the electrophilicity of certain positions on the molecule, making it more susceptible to nucleophilic attack. This understanding has been instrumental in designing more efficient synthetic pathways for this compound.

In conclusion, N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]furan-2-carboxamide is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, continues to unlock new possibilities for its use in medicine, electronics, and materials science. As research progresses, it is expected that this compound will play an increasingly important role in both academic and industrial settings.